Cas no 921574-22-3 (N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921574-22-3
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 6144257
• PubChem ID: 44015748
• Update Time: 2025-07-17

N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 921574-22-3
• N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• F2248-0033
• AKOS021643048
• N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C20H24N4O4/c1-4-27-17(28-5-2)11-21-19(25)15-12-23(3)13-16-18(15)22-24(20(16)26)14-9-7-6-8-10-14/h6-10,12-13,17H,4-5,11H2,1-3H3,(H,21,25)
• InChI Key： FFHPLISDEPPIDB-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC(C1=CN(C)C=C2C(N(C3C=CC=CC=3)N=C21)=O)=O)OCC

Computed Properties

• Exact Mass: 384.17975526g/mol
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Analysis of N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921574-22-3)

The compound N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921574-22-3) is a highly specialized pyrazolo[4,3-c]pyridine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a diethoxyethyl side chain and a phenyl substituent, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymatic pathways and modulating biological activity.

In recent years, the demand for heterocyclic compounds like N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has surged, driven by advancements in medicinal chemistry and drug design. This compound's carboxamide moiety and pyrazolo[4,3-c]pyridine core are particularly noteworthy, as they are often associated with enhanced bioavailability and target specificity. These attributes align with current trends in precision medicine and small-molecule therapeutics, which prioritize compounds with well-defined mechanisms of action.

One of the most frequently searched topics related to this compound is its potential role in kinase inhibition. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases. The pyrazolo[4,3-c]pyridine scaffold, present in CAS No. 921574-22-3, is known to interact with kinase active sites, making it a promising candidate for further investigation. Additionally, the diethoxyethyl group may contribute to improved solubility and pharmacokinetic properties, addressing a common challenge in drug development.

Another area of interest is the compound's potential application in neurodegenerative disease research. The phenyl and carboxamide functionalities are often found in molecules that cross the blood-brain barrier, a key requirement for treating conditions like Alzheimer's and Parkinson's disease. While N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has not yet been extensively studied in this context, its structural features suggest it could be a valuable tool for exploring new therapeutic avenues.

From a synthetic chemistry perspective, the compound's multi-functional groups offer versatility for further derivatization. The diethoxyethyl side chain, for instance, can be modified to enhance binding affinity or alter metabolic stability. Such modifications are often explored in structure-activity relationship (SAR) studies, which are a cornerstone of modern drug discovery. Researchers are also investigating whether this compound can serve as a precursor for bioconjugation, enabling the development of targeted therapies.

In the context of green chemistry, there is growing interest in optimizing the synthesis of N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide to reduce environmental impact. Sustainable methods, such as catalysis and solvent-free reactions, are being explored to improve the efficiency of producing this and related heterocyclic compounds. These efforts align with broader industry trends toward eco-friendly synthesis and reduced waste generation.

Given the compound's complexity, analytical characterization is crucial for ensuring purity and consistency. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed to verify the structure of CAS No. 921574-22-3. These methods are essential for meeting regulatory standards and ensuring reproducibility in research applications.

In summary, N-(2,2-diethoxyethyl)-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide represents a fascinating example of modern medicinal chemistry innovation. Its unique structural features and potential applications in drug discovery, kinase research, and neurodegenerative disease studies make it a compound of significant interest. As research continues to uncover its full potential, this molecule may play a pivotal role in advancing therapeutic development and biochemical research.